Cas no 5249-97-8 (triacontyl carbamimidothioate)

• Product Name: triacontyl carbamimidothioate
• CAS No: 5249-97-8
• MF: C₃₁H₆₄N₂S
• MW: 496.918268203735
• CID: 1581838
• PubChem ID: 436946
• Update Time: 2025-04-21

triacontyl carbamimidothioate Chemical and Physical Properties

Names and Identifiers

• triacontyl carbamimidothioate
• 5249-97-8
• DTXSID20331287

• Inchi： 1S/C31H64N2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-34-31(32)33/h2-30H2,1H3,(H3,32,33)
• InChI Key： TXZRBVIXCDQACG-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 496.47942
• Monoisotopic Mass: 496.479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 30
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 578.8°C at 760 mmHg
• Flash Point: 303.9°C
• Refractive Index: 1.494
• PSA: 49.87